Cas no 107103-95-7 (2-Methyl-4,4,4-trifluorobutanol)

2-Methyl-4,4,4-trifluorobutanol is a highly fluorinated alcohol with exceptional stability and solvating properties. Its trifluoromethyl groups confer increased polarity and hydrophobicity, making it an ideal solvent for a wide range of organic reactions. The presence of the methyl group enhances its compatibility with various organic compounds, while its low volatility contributes to safe handling and reduced environmental impact.
2-Methyl-4,4,4-trifluorobutanol structure
107103-95-7 structure
Product Name:2-Methyl-4,4,4-trifluorobutanol
CAS No:107103-95-7
MF:C5H9F3O
MW:142.119572401047
MDL:MFCD00190639
CID:127449
PubChem ID:2775532
Update Time:2025-07-28

2-Methyl-4,4,4-trifluorobutanol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4,4,4-trifluoro-2-methyl-
    • 2-METHYL-4,4,4-TRIFLUOROBUTANOL
    • 2-METHYL-4,4,4-TRIFLUOROBUTAN-1-OL
    • 2-Methyl-4,4,4-trifluorobutanol95%
    • 2-Methyl-4,4,4-trifluorobutanol 95%
    • 4,4,4-trifluoro-2-methyl-1-butanol
    • AKOS005254990
    • 2-Methyl-4,4,4-trifluoro-1-butanol
    • FT-0612960
    • 4,4,4-trifluoro-2-methylbutan-1-ol
    • SCHEMBL2890877
    • MS-20724
    • DTXSID50871484
    • CS-0215572
    • 107103-95-7
    • 4,4,4-tris(fluoranyl)-2-methyl-butan-1-ol
    • A801583
    • MFCD00190639
    • EN300-262263
    • 2-Methyl-4,4,4-trifluorobutanol
    • MDL： MFCD00190639
    • Inchi： 1S/C5H9F3O/c1-4(3-9)2-5(6,7)8/h4,9H,2-3H2,1H3
    • InChI Key： SSXCXTKPQAFQAP-UHFFFAOYSA-N
    • SMILES： FC(CC(C)CO)(F)F

Computed Properties

  • Exact Mass: 142.06100
  • Monoisotopic Mass: 142.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.133
  • Boiling Point: 134°C
  • Flash Point: 43.8°C
  • Refractive Index: 1.352
  • PSA: 20.23000
  • LogP: 1.56720

2-Methyl-4,4,4-trifluorobutanol Security Information

  • Hazard Statement： Flammable
  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Hazardous Material Identification： F
  • HazardClass：FLAMMABLE
  • Risk Phrases：R10

2-Methyl-4,4,4-trifluorobutanol Customs Data

  • HS CODE：2905590090
  • Customs Data：

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Methyl-4,4,4-trifluorobutanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC5166F-1g
2-Methyl-4,4,4-trifluorobutanol
 107103-95-7 95%
1g
 £73.00 2023-09-02
abcr
AB112591-1 g
2-Methyl-4,4,4-trifluorobutanol, 95%; .
 107103-95-7 95%
1g
 €93.00 2023-01-31
abcr
AB112591-5 g
2-Methyl-4,4,4-trifluorobutanol, 95%; .
 107103-95-7 95%
5g
 €237.50 2023-01-31
TRC
M218965-50mg
2-Methyl-4,4,4-trifluorobutanol
 107103-95-7
50mg
 $ 50.00 2022-06-04
TRC
M218965-100mg
2-Methyl-4,4,4-trifluorobutanol
 107103-95-7
100mg
 $ 65.00 2022-06-04
TRC
M218965-500mg
2-Methyl-4,4,4-trifluorobutanol
 107103-95-7
500mg
 $ 95.00 2022-06-04
Enamine
EN300-262263-0.05g
4,4,4-trifluoro-2-methylbutan-1-ol
 107103-95-7 95%
0.05g
 $19.0 2024-06-18
Enamine
EN300-262263-0.1g
4,4,4-trifluoro-2-methylbutan-1-ol
 107103-95-7 95%
0.1g
 $25.0 2024-06-18
Enamine
EN300-262263-0.25g
4,4,4-trifluoro-2-methylbutan-1-ol
 107103-95-7 95%
0.25g
 $36.0 2024-06-18
Enamine
EN300-262263-0.5g
4,4,4-trifluoro-2-methylbutan-1-ol
 107103-95-7 95%
0.5g
 $56.0 2024-06-18

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